Cas no 16933-89-4 (1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo-)
16933-89-4 structure
Product Name:1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo-
CAS No:16933-89-4
MF:C9H14ClNO3S
MW:251.730360507965
CID:121989
PubChem ID:557038
Update Time:2025-04-18
1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo-
- 1-Chlorosulfonyl-3-methyl-1-azaspiro[3.5]nonan-2-one
- 3-methyl-2-oxo-1-azaspiro[3.5]nonane-1-sulfonyl chloride
- DTXSID10339575
- 16933-89-4
- 3-Methyl-2-oxo-1-azaspiro[3.5]nonane-1-sulfonyl chloride #
- BVFWXKBIQGHCJB-UHFFFAOYSA-N
-
- Inchi: 1S/C9H14ClNO3S/c1-7-8(12)11(15(10,13)14)9(7)5-3-2-4-6-9/h7H,2-6H2,1H3
- InChI Key: BVFWXKBIQGHCJB-UHFFFAOYSA-N
- SMILES: ClS(N1C(C(C)C21CCCCC2)=O)(=O)=O
Computed Properties
- Exact Mass: 251.03842
- Monoisotopic Mass: 251.0382922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 54.45
1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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